Cas no 851801-15-5 (2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851801-15-5
• MF: C₂₄H₃₀N₂O₄S
• MW: 442.571005344391
• CID: 5957262
• PubChem ID: 4290660
• Update Time: 2025-06-08

2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
• (2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-triethoxyphenyl)methanone
• Methanone, [4,5-dihydro-2-[[(2-methylphenyl)methyl]thio]-1H-imidazol-1-yl](3,4,5-triethoxyphenyl)-
• [2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3,4,5-triethoxyphenyl)methanone
• 851801-15-5
• AKOS024588771
• F0630-0582
• 2-{[(2-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C24H30N2O4S/c1-5-28-20-14-19(15-21(29-6-2)22(20)30-7-3)23(27)26-13-12-25-24(26)31-16-18-11-9-8-10-17(18)4/h8-11,14-15H,5-7,12-13,16H2,1-4H3
• InChI Key： OLHWNNRBJMVIAA-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2C)=NCC1)(C1=CC(OCC)=C(OCC)C(OCC)=C1)=O

Computed Properties

• Exact Mass: 442.19262862g/mol
• Monoisotopic Mass: 442.19262862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 593.4±60.0 °C(Predicted)
• pka: 1.37±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole

Introduction to 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851801-15-5)

2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole, with the CAS number 851801-15-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 4,5-dihydro-1H-imidazole core, a (2-methylphenyl)methylsulfanyl substituent, and a 3,4,5-triethoxybenzoyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The imidazole ring is a common structural motif in many biologically active compounds due to its ability to form hydrogen bonds and interact with various biological targets. The presence of the (2-methylphenyl)methylsulfanyl group adds lipophilicity to the molecule, which can enhance its membrane permeability and bioavailability. The 3,4,5-triethoxybenzoyl substituent introduces additional functional groups that can participate in specific interactions with biological targets, potentially modulating their activity.

CAS No. 851801-15-5 has been the subject of several recent studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One notable area of research involves its anti-inflammatory and analgesic activities. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole has also been investigated for its antitumor effects. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of this compound have also been studied to assess its suitability for therapeutic use. Research has indicated that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the potential clinical applications of CAS No. 851801-15-5, several preclinical studies have been conducted using animal models of disease. For example, in a mouse model of chronic inflammation, treatment with this compound resulted in significant reductions in inflammation markers and improved functional outcomes. Similarly, in a xenograft model of human breast cancer, it demonstrated potent antitumor activity without causing significant toxicity.

The safety profile of this compound is another important aspect that has been evaluated in preclinical studies. Toxicology studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a therapeutic agent.

In conclusion, 2-{(2-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851801-15-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its biological activities, making it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.